Cas no 2763993-45-7 (2-Cyano-4-acetamidobenzoic acid)

• Product Name: 2-Cyano-4-acetamidobenzoic acid
• CAS No: 2763993-45-7
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6071081
• PubChem ID: 165982552
• Update Time: 2025-07-17

2-Cyano-4-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2763993-45-7
• EN300-37342889
• 2-cyano-4-acetamidobenzoic acid
• 2-Cyano-4-acetamidobenzoic acid

• Inchi： 1S/C10H8N2O3/c1-6(13)12-8-2-3-9(10(14)15)7(4-8)5-11/h2-4H,1H3,(H,12,13)(H,14,15)
• InChI Key： LDMFNHIJFCXBDW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C#N)NC(C)=O)=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.2Ų

Additional information on 2-Cyano-4-acetamidobenzoic acid

Introduction to 2-Cyano-4-acetamidobenzoic Acid (CAS No. 2763993-45-7)

2-Cyano-4-acetamidobenzoic acid (CAS No. 2763993-45-7) is a versatile organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development, material science, and analytical chemistry. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2-Cyano-4-acetamidobenzoic acid.

The molecular formula of 2-Cyano-4-acetamidobenzoic acid is C₁₀H₈N₂O₃, and its molecular weight is 196.18 g/mol. The compound features a benzene ring substituted with a cyano group at the 2-position and an acetamide group at the 4-position. These functional groups contribute to the compound's reactivity and potential for forming stable derivatives, making it a valuable intermediate in organic synthesis.

Synthesis of 2-Cyano-4-acetamidobenzoic Acid

The synthesis of 2-Cyano-4-acetamidobenzoic acid can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-aminoacetophenone with cyanogen bromide to form the cyano intermediate, followed by acetylation to introduce the acetamide group. Another method involves the condensation of 4-acetamidobenzonitrile with carbon dioxide under high pressure and temperature conditions to form the carboxylic acid derivative.

Chemical Properties and Reactivity

2-Cyano-4-acetamidobenzoic acid exhibits several notable chemical properties that make it a valuable compound in various applications. The cyano group is highly reactive and can participate in nucleophilic addition reactions, making it useful in the synthesis of nitriles and amides. The acetamide group, on the other hand, can undergo hydrolysis to form carboxylic acids or participate in condensation reactions to form amides or imines.

The presence of both the cyano and acetamide groups also imparts unique physical properties to 2-Cyano-4-acetamidobenzoic acid. For instance, it has a melting point of approximately 185°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in solution-based reactions and analytical techniques.

Applications in Pharmaceutical Research

2-Cyano-4-acetamidobenzoic acid has shown promise in pharmaceutical research due to its potential as a lead compound for drug development. Recent studies have explored its biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Cyano-4-acetamidobenzoic acid exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In another study, researchers investigated the anti-cancer potential of 2-Cyano-4-acetamidobenzoic acid. The results showed that certain derivatives were effective in inducing apoptosis in cancer cells while showing minimal toxicity to normal cells. These findings suggest that 2-Cyano-4-acetamidobenzoic acid could serve as a starting point for developing novel anti-cancer drugs.

Analytical Applications strong>

Beyond its pharmaceutical applications, 2-Cyano-4-acetamidobenzoic acid strong> has found use in analytical chemistry due to its unique spectral properties. The compound exhibits characteristic absorption bands in UV-visible spectroscopy and distinct peaks in nuclear magnetic resonance (NMR) spectroscopy. These properties make it useful as a reference standard or internal standard in quantitative analysis.

In addition, the reactivity of the cyano group allows for derivatization reactions that can enhance the detectability of analytes in complex matrices. For instance, derivatization with fluorescent reagents can improve sensitivity in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses.

Safety Considerations strong>

Safety is a critical aspect when handling any chemical compound. While < strong >2-Cyano-4-acetamidobenzoic acid< / strong > is not classified as a hazardous material under current regulations, proper precautions should be taken during handling and storage to ensure safety. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials. p > < p >< strong >Conclusion< / strong > p > < p >< strong >2-Cyano-4-acetamidobenzoic acid< / strong > (CAS No . 2763993 - 45 - 7) is a multifaceted organic compound with significant potential across various scientific disciplines . Its unique chemical structure , reactivity , and biological activities make it an attractive candidate for further research and development . As ongoing studies continue to uncover new applications , this compound is poised to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions for real - world challenges . p > article > response >